Cas no 1694873-90-9 (Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate)
1694873-90-9 structure
Product Name:Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
CAS No:1694873-90-9
MF:C16H30BrNO3
MW:364.318304538727
CID:5768251
PubChem ID:114773218
Update Time:2023-12-26
Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1694873-90-9
- tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
- EN300-1135440
- Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate
-
- Inchi： 1S/C16H30BrNO3/c1-5-6-7-8-9-10-20-14-12-18(11-13(14)17)15(19)21-16(2,3)4/h13-14H,5-12H2,1-4H3
- InChI Key： SNKXAXVESWRVOF-UHFFFAOYSA-N
- SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCCCCCCC
Computed Properties
- Exact Mass: 363.14091g/mol
- Monoisotopic Mass: 363.14091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 38.8Ų
Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1135440-0.05g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1135440-0.1g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1135440-0.25g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1135440-0.5g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1135440-1.0g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 1g |
$1485.0 | 2023-05-24 | ||
| Enamine | EN300-1135440-2.5g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1135440-5.0g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 5g |
$4309.0 | 2023-05-24 | ||
| Enamine | EN300-1135440-10.0g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 10g |
$6390.0 | 2023-05-24 | ||
| Enamine | EN300-1135440-1g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1135440-5g |
tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate |
1694873-90-9 | 95% | 5g |
$3065.0 | 2023-10-26 |
Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
1694873-90-9 (Tert-butyl 3-bromo-4-(heptyloxy)pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
